2-Deoxy-D-ribose

Description

2-Deoxy-D-ribose, also known as deoxyribose, is a monosaccharide with the idealized formula H−(C=O)−(CH2)−(CHOH)3−H . Its name indicates that it is a deoxy sugar, derived from ribose through the loss of a hydroxy group . Phoebus Levene discovered deoxyribose in 1929, recognizing its significance due to its presence in DNA . In aqueous solution, 2-deoxy-D-ribose primarily exists as a mixture of the linear form H−(C=O)−(CH2)−(CHOH)3−H and two ring forms: deoxyribofuranose (C3′-endo) with a five-membered ring and deoxyribopyranose (C2′-endo) with a six-membered ring; the latter form is predominant .

As a component of DNA, 2-deoxyribose derivatives play a crucial role in biology . The DNA molecule, the main repository of genetic information in life, comprises a long chain of deoxyribose-containing units called nucleotides, linked via phosphate groups . A DNA nucleotide consists of a deoxyribose molecule with an organic base (usually adenine, thymine, guanine, or cytosine) attached to the 1' ribose carbon . The absence of the 2' hydroxyl group in deoxyribose is apparently responsible for the increased mechanical flexibility of DNA compared to RNA, which allows it to assume the double-helix conformation and to be compactly coiled within the small cell nucleus . 2-deoxy-D-ribose is not a naturally occurring metabolite and is only found in those individuals exposed to this compound or its derivatives .

A similar compound, 2-deoxy-D-ribose 1,5-bisphosphate, is a 2-deoxyribose bisphosphate and is functionally related to D-ribose . Also, research indicates that 2-Deoxy-D-ribose can act as an endothelial-cell chemoattractant and angiogenesis-inducing factor, which can be used to study tumor angiogenesis and progression . These properties suggest potential applications in promoting vascularization and tissue repair .

• CAS No.: 533-67-5
• Product Name: 2-Deoxy-D-ribose
• Molecular Formula: C5H10O4
• Molecular Weight: 134.13 g/mol
• IUPAC Name: 3,4,5-trihydroxypentanal
• Standard InChI: InChI=1S/C5H10O4/c6-2-1-4(8)5(9)3-7/h2,4-5,7-9H,1,3H2
• Standard InChIKey: ASJSAQIRZKANQN-UHFFFAOYSA-N
• SMILES: C(C=O)C(C(CO)O)O
• Canonical SMILES: C(C=O)C(C(CO)O)O
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: 2-Deoxy-D-ribose; 2-Deoxy-D-erythro-pentose; 2-Deoxy-D-arabinose; D-(-)-2-Deoxyribose; Deoxyribose; Thyminose
• PubChem Compound: 10786
• Last Modified: Aug 15 2023